Cas no 2137577-54-7 (1-[(3,3-difluorocyclopentyl)methyl]-1H-imidazol-4-amine)

• Product Name: 1-[(3,3-difluorocyclopentyl)methyl]-1H-imidazol-4-amine
• CAS No: 2137577-54-7
• MF: C₉H₁₃F₂N₃
• MW: 201.216428518295
• CID: 6203794
• PubChem ID: 165956817
• Update Time: 2025-08-01

1-[(3,3-difluorocyclopentyl)methyl]-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-804428
• 2137577-54-7
• 1-[(3,3-difluorocyclopentyl)methyl]-1H-imidazol-4-amine

• Inchi： 1S/C9H13F2N3/c10-9(11)2-1-7(3-9)4-14-5-8(12)13-6-14/h5-7H,1-4,12H2
• InChI Key： BRMIEOHDXIYABN-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN2C=NC(=C2)N)C1)F

Computed Properties

• Exact Mass: 201.10775375g/mol
• Monoisotopic Mass: 201.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-[(3,3-difluorocyclopentyl)methyl]-1H-imidazol-4-amine

Introduction to 1-[(3,3-difluorocyclopentyl)methyl]-1H-imidazol-4-amine (CAS No. 2137577-54-7)

1-[(3,3-difluorocyclopentyl)methyl]-1H-imidazol-4-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2137577-54-7, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a difluorocyclopentyl moiety and an imidazoleamine core suggests a rich chemical space for exploration, particularly in the design of bioactive molecules.

The structural framework of 1-[(3,3-difluorocyclopentyl)methyl]-1H-imidazol-4-amine combines elements that are often associated with enhanced binding affinity and metabolic stability. The difluorocyclopentyl group, a derivative of cyclopentane with two fluorine atoms substituents, is known for its ability to modulate electronic properties and improve lipophilicity. This feature is particularly valuable in the development of small-molecule drugs, where optimal pharmacokinetic profiles are crucial. The imidazoleamine core, on the other hand, is a privileged scaffold frequently encountered in biologically active compounds, offering opportunities for interactions with various biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The imidazoleamine scaffold, in particular, has been extensively studied for its role in drug discovery. Researchers have leveraged its structural versatility to develop molecules with diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of fluorine atoms into aromatic rings has further expanded the pharmacological potential of these compounds. Fluorinated derivatives often exhibit improved pharmacokinetic profiles due to enhanced binding affinity and resistance to metabolic degradation.

The compound 1-[(3,3-difluorocyclopentyl)methyl]-1H-imidazol-4-amine represents a promising candidate for further investigation in this context. Its unique structural features make it an attractive starting point for the synthesis of novel derivatives with tailored biological activities. The difluorocyclopentyl group can be modified through various chemical transformations to introduce additional functional moieties, thereby expanding the chemical space available for drug design. This flexibility is particularly valuable in medicinal chemistry, where the ability to fine-tune molecular properties is essential for achieving desired therapeutic outcomes.

Recent advancements in computational chemistry have also facilitated the rational design of molecules like 1-[(3,3-difluorocyclopentyl)methyl]-1H-imidazol-4-amine. By leveraging high-throughput virtual screening and molecular modeling techniques, researchers can predict the binding modes and interactions of these compounds with biological targets. This approach has significantly accelerated the drug discovery process and has led to the identification of several lead compounds with promising therapeutic potential. The integration of experimental data with computational predictions provides a robust framework for optimizing molecular properties and improving drug-like characteristics.

The synthesis of 1-[(3,3-difluorocyclopentyl)methyl]-1H-imidazol-4-amine involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and fluorination techniques. Each step must be meticulously controlled to avoid side reactions and impurities that could compromise the final product's quality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore the full potential of this compound in drug development.

The biological evaluation of 1-[(3,3-difluorocyclopentyl)methyl]-1H-imidazol-4-amine has revealed several intriguing properties that warrant further investigation. Preliminary studies suggest that this compound exhibits moderate activity against certain bacterial strains, indicating its potential as an antimicrobial agent. Additionally, its structural features may contribute to interactions with other biological targets relevant to inflammatory diseases and cancer. These findings underscore the importance of exploring novel scaffolds like imidazoleamine derivatives for addressing unmet medical needs.

In conclusion,1-[(3,3-difluorocyclopentyl)methyl]-1H-imidazol-4-amine (CAS No. 2137577-54-7) represents a fascinating compound with significant pharmaceutical potential. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. By combining traditional synthetic approaches with modern computational tools, this compound offers a compelling opportunity to discover new therapeutic agents that could benefit patients worldwide.